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Compound of Interest

Compound Name: Apatinib

Cat. No.: B000926 Get Quote

Apatinib Technical Support Center:
Troubleshooting Guides & FAQs
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the best practices for storing and handling

Apatinib powder and solutions.

Frequently Asked Questions (FAQs)
Q1: How should I store Apatinib powder?

Apatinib powder is stable for extended periods when stored under the correct conditions. For

long-term storage, it is recommended to keep the powder at -20°C.[1][2][3] The product should

be stored in a tightly sealed container, desiccated to protect it from moisture.

Q2: What are the recommended solvents for dissolving Apatinib powder?

Apatinib is soluble in organic solvents such as DMSO, ethanol, and dimethylformamide (DMF).

[2] It is insoluble in water.[1][3] For most in vitro experiments, DMSO is the solvent of choice.

When preparing aqueous solutions for experiments, it is advised to first dissolve Apatinib in

DMSO to create a concentrated stock solution and then dilute it with the aqueous buffer of

choice.[2]

Q3: How should I store Apatinib stock solutions?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b000926?utm_src=pdf-interest
https://www.benchchem.com/product/b000926?utm_src=pdf-body
https://www.benchchem.com/product/b000926?utm_src=pdf-body
https://www.benchchem.com/product/b000926?utm_src=pdf-body
https://www.selleckchem.com/products/apatinib.html
https://cdn.caymanchem.com/cdn/insert/21268.pdf
https://www.selleckchem.com/products/Apatinib-YN968D1.html
https://www.benchchem.com/product/b000926?utm_src=pdf-body
https://www.benchchem.com/product/b000926?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/21268.pdf
https://www.selleckchem.com/products/apatinib.html
https://www.selleckchem.com/products/Apatinib-YN968D1.html
https://www.benchchem.com/product/b000926?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/21268.pdf
https://www.benchchem.com/product/b000926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For optimal stability, aliquot your Apatinib stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.[1][3] These aliquots should be stored at -80°C for long-term

storage (up to one year) or at -20°C for short-term storage (up to one month).[1][3] It is not

recommended to store aqueous solutions for more than one day.[2]

Q4: What personal protective equipment (PPE) should I use when handling Apatinib?

When handling Apatinib powder or solutions, it is crucial to use appropriate personal protective

equipment to avoid exposure. This includes wearing a lab coat, safety goggles, and chemical-

resistant gloves.[4][5] Handling of the powder should be performed in a well-ventilated area or

a chemical fume hood to prevent inhalation.[5]

Data Summary Tables
Table 1: Apatinib Solubility

Solvent Solubility Reference

DMSO ~30 - 100 mg/mL [1][2][3]

Ethanol ~1 - 9 mg/mL [1][2]

DMF ~30 mg/mL [2]

Water Insoluble [1][3]

1:1 DMSO:PBS (pH 7.2) ~0.25 mg/mL [2]

Table 2: Storage Conditions and Stability
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Form
Storage
Temperature

Stability Reference

Powder -20°C ≥ 3-4 years [1][2][3]

Stock Solution in

DMSO
-80°C Up to 1 year [1][3]

Stock Solution in

DMSO
-20°C Up to 1 month [1][3]

Aqueous Solution
Room Temperature or

4°C

Not recommended for

more than one day
[2]

Troubleshooting Guides
Issue 1: Apatinib powder is difficult to dissolve.

Possible Cause: The solvent may be of poor quality or have absorbed moisture. DMSO is

hygroscopic and can absorb moisture from the air, which reduces its solvating power.[1][3]

Solution: Use fresh, anhydrous DMSO. To aid dissolution, you can warm the solution to 37°C

for a short period or use an ultrasonic bath.[6]

Issue 2: Precipitation is observed when diluting the DMSO stock solution in an aqueous

medium.

Possible Cause: Apatinib has low solubility in aqueous solutions.[2] The concentration of

Apatinib in the final aqueous solution may be too high.

Solution: Ensure the final concentration of Apatinib in your aqueous medium does not

exceed its solubility limit. You can try to increase the volume of the aqueous medium for

dilution. It is also recommended to add the DMSO stock solution to the aqueous medium

while vortexing to ensure rapid and even distribution.

Issue 3: Inconsistent or unexpected results in cell-based assays.

Possible Cause 1: Compound Degradation. The Apatinib stock solution may have degraded

due to improper storage or multiple freeze-thaw cycles.
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Solution 1: Always use freshly prepared dilutions from a properly stored stock solution.

Prepare new aliquots of your stock solution if you suspect degradation.

Possible Cause 2: Variability in Cell Culture Conditions. Differences in cell density, serum

concentration, or passage number can affect the cellular response to Apatinib.

Solution 2: Standardize your cell culture and treatment protocols. Ensure consistent cell

seeding densities and serum concentrations across experiments.

Experimental Protocols
Protocol 1: Preparation of Apatinib Stock Solution (10 mM in DMSO)

Materials: Apatinib powder (MW: 397.47 g/mol ), anhydrous DMSO, sterile microcentrifuge

tubes.

Procedure: a. Allow the vial of Apatinib powder to equilibrate to room temperature before

opening. b. Weigh out the desired amount of Apatinib powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.97 mg of Apatinib. c.

Add the calculated volume of anhydrous DMSO to the Apatinib powder. d. Vortex the tube

until the powder is completely dissolved. Gentle warming to 37°C can be applied if

necessary. e. Aliquot the stock solution into single-use volumes in sterile microcentrifuge

tubes. f. Store the aliquots at -80°C for long-term storage.

Protocol 2: In Vitro Treatment of Adherent Cells with Apatinib

Materials: Adherent cells in culture, complete growth medium, Apatinib stock solution (10

mM in DMSO), sterile PBS.

Procedure: a. Seed the cells in a multi-well plate at the desired density and allow them to

adhere overnight. b. On the day of treatment, prepare serial dilutions of Apatinib in complete

growth medium from your 10 mM stock solution. Ensure the final concentration of DMSO in

the medium is consistent across all treatments and the vehicle control (typically ≤ 0.1%). c.

Aspirate the old medium from the cells and wash once with sterile PBS. d. Add the medium

containing the desired concentrations of Apatinib or the vehicle control to the respective

wells. e. Incubate the cells for the desired treatment duration. f. Proceed with downstream

analysis (e.g., cell viability assay, western blotting).
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Caption: Apatinib inhibits the VEGFR2 signaling pathway.
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Issue:
Precipitation in Aqueous Media

Possible Cause:
Concentration too high?

Check

Solution:
Lower the final concentration.
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Possible Cause:
Improper mixing?

No
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Vortex while adding stock solution.

Yes

Possible Cause:
Poor quality aqueous media?

No

Solution:
Use fresh, sterile-filtered media.

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. chemicalbook.com [chemicalbook.com]

6. Apatinib | CAS:811803-05-1 | VEGFR2 inhibitor, orally bioavailable, selective | High Purity
| Manufacturer BioCrick [biocrick.com]

To cite this document: BenchChem. [best practices for storing and handling Apatinib powder
and solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000926#best-practices-for-storing-and-handling-
apatinib-powder-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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